Cas no 105734-74-5 (Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI))

• Product Name: Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
• CAS No: 105734-74-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 156816
• PubChem ID: 184560
• Update Time: 2025-04-19

Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-methyl-1,2-benzisothiazol-3-yl)-, ethyl ester (9CI)
• DTXSID10909696
• 105734-74-5
• Ethyl N-(5-methyl-1,2-benzothiazol-3-yl)carbamate
• Ethyl (5-methyl-1,2-benzothiazol-3(2H)-ylidene)carbamate

• Inchi： 1S/C11H12N2O2S/c1-3-15-11(14)12-10-8-6-7(2)4-5-9(8)16-13-10/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key： VVLSLOVNJLBPKS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(=N1)NC(=O)OCC

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22